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Compound of Interest

Compound Name: 1-Propene, 1-(methylthio)-, (Z)-

Cat. No.: B1236067 Get Quote

Application Notes and Protocols for cis-Methyl
Propenyl Sulfide
Disclaimer: The following information is a collation of data from sources for closely related

compounds, including methyl 1-propenyl sulfide and methyl cis-propenyl disulfide, due to

limited specific data for cis-methyl propenyl sulfide. Researchers should always consult the

specific Safety Data Sheet (SDS) for their product and perform a thorough risk assessment

before use.

Introduction
cis-Methyl propenyl sulfide is a volatile, flammable organosulfur compound. Proper handling

and storage are critical to ensure the safety of laboratory personnel and to maintain the

integrity of the chemical. These application notes provide detailed protocols for the safe

handling, storage, and disposal of cis-methyl propenyl sulfide.

Chemical and Physical Properties
The following table summarizes the known physical and chemical properties of closely related

compounds. This data should be used as a reference, and specific properties should be

confirmed with the product's certificate of analysis.
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Property Value Source Compound

Molecular Formula C4H8S Methyl 1-propenyl sulfide[1]

Molecular Weight 88.17 g/mol (Calculated)

Boiling Point 66 - 67 °C Ethyl methyl sulfide

Melting Point -106 °C Ethyl methyl sulfide

Density 0.842 g/cm³ at 25 °C Ethyl methyl sulfide

Flash Point
106.00 °F (41.11 °C) (Tag

Closed Cup)
Methyl propenyl disulfide[2]

Autoignition Temperature 205 °C / 401 °F Dimethyl sulfide[3]

Upper Explosion Limit 19.70% Dimethyl sulfide[3]

Lower Explosion Limit 2.20% Dimethyl sulfide[3]

Safety and Handling Protocols
3.1. Personal Protective Equipment (PPE)

A comprehensive assessment of the risks should be conducted before handling. The following

PPE is mandatory:

Eye Protection: Wear chemical safety goggles or a face shield that complies with OSHA's

eye and face protection regulations in 29 CFR 1910.133 or European Standard EN166.[4][5]

Hand Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile rubber) to prevent

skin exposure.[6]

Skin and Body Protection: Wear a lab coat, and for larger quantities or in case of potential

splashing, chemical-resistant aprons and boots are recommended. Flame-retardant

antistatic protective clothing should be worn.

Respiratory Protection: All handling of cis-methyl propenyl sulfide should be conducted in a

well-ventilated area, preferably within a certified chemical fume hood.[3] If vapors or aerosols

are generated, respiratory protection may be required.
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3.2. General Handling Procedures

Work in a well-ventilated area, such as a chemical fume hood, to minimize inhalation

exposure.[3]

Ensure that an eyewash station and safety shower are readily accessible and in close

proximity to the workstation.[3][4]

Keep the compound away from heat, sparks, open flames, and other sources of ignition.[3]

[6]

Use only non-sparking tools and explosion-proof equipment.[3][6]

Ground and bond containers and receiving equipment to prevent static discharge.[6]

Avoid contact with skin, eyes, and clothing.

Do not breathe vapors or mists.[6]

Wash hands thoroughly after handling.[6]

3.3. First Aid Measures

If Inhaled: Move the victim to fresh air and keep them at rest in a position comfortable for

breathing. If not breathing, give artificial respiration. Seek immediate medical attention.[4][6]

In Case of Skin Contact: Immediately remove all contaminated clothing. Rinse the skin with

plenty of water and soap. Seek medical attention if irritation persists.[6]

In Case of Eye Contact: Immediately rinse the eyes with plenty of water for at least 15

minutes, including under the eyelids. Remove contact lenses if present and easy to do. Seek

immediate medical attention.[6]

If Swallowed: Do not induce vomiting. Clean the mouth with water and drink plenty of water.

Never give anything by mouth to an unconscious person. Seek immediate medical attention.

[6]
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Storage Procedures
4.1. Storage Conditions

Store in a dry, cool, and well-ventilated place.[6]

Keep the container tightly closed.[6]

Store in a designated flammables area.[6]

Keep away from heat, sparks, and open flames.[6]

A recommended storage temperature of -70°C in a freezer has been noted for a similar

compound.

4.2. Incompatible Materials

Store away from strong oxidizing agents, strong acids, and strong bases.[4][5][6]

Experimental Protocols
5.1. Protocol for Aliquoting and Diluting

Ensure all necessary PPE is worn correctly.

Perform the entire procedure within a certified chemical fume hood.

Place an absorbent, disposable bench liner on the work surface.

Ground and bond both the source container and the receiving vessel.

Use only non-sparking tools for opening and closing containers.

Carefully measure the required amount of cis-methyl propenyl sulfide using appropriate

laboratory glassware.

If diluting, slowly add the sulfide to the solvent while stirring to dissipate any heat.

Securely cap the new container.
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Clean any spills immediately with an inert absorbent material.

Dispose of all contaminated materials as hazardous waste.

5.2. Spill and Leak Protocol

Evacuate all non-essential personnel from the area.

Remove all sources of ignition.

Ensure adequate ventilation.

Wearing appropriate PPE, contain the spill using an inert absorbent material (e.g.,

vermiculite, dry sand).

Use spark-proof tools to collect the absorbed material and place it into a suitable, labeled

container for disposal.[3][6]

Do not allow the product to enter drains.

Clean the spill area thoroughly with a suitable solvent, followed by soap and water.

Dispose of all contaminated materials as hazardous waste in accordance with local, state,

and federal regulations.

Diagrams
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Workflow for Handling and Storage of cis-Methyl Propenyl Sulfide

Preparation

Handling

Storage Cleanup and Disposal

Conduct Risk Assessment

Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

Prepare Workspace
(Fume Hood, Spill Kit)

Aliquot or Use in Experiment

Ground and Bond Containers Use Non-Sparking Tools Keep Container Tightly Closed Clean Spills Immediately

Store in Cool, Dry, Well-Ventilated,
Flammables Area

Separate from Incompatibles
(Oxidizing Agents)

Dispose of Waste Properly

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Workflow for handling and storage.
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Emergency Response Protocol for cis-Methyl Propenyl Sulfide Exposure

Inhalation Skin Contact Eye Contact Ingestion

Exposure Occurs

Move to Fresh Air Remove Contaminated Clothing Rinse with Water for 15 mins Do Not Induce Vomiting

Seek Immediate Medical Attention Wash with Soap and Water

Seek Medical Attention if Irritation Persists

Remove Contact Lenses

Seek Immediate Medical Attention

Rinse Mouth with Water

Seek Immediate Medical Attention

Click to download full resolution via product page

Caption: Emergency response protocol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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